Technical Whitepaper: Characterization, Synthesis, and Application of 2-(1-Methylpiperidin-2-yl)ethane-1-sulfonyl chloride
Technical Whitepaper: Characterization, Synthesis, and Application of 2-(1-Methylpiperidin-2-yl)ethane-1-sulfonyl chloride
Executive Summary & Chemical Identity
In modern drug discovery, incorporating basic aliphatic nitrogen centers—such as the 1-methylpiperidine pharmacophore—is a proven strategy for modulating target affinity, improving aqueous solubility, and tuning the pharmacokinetic properties of drug candidates. 2-(1-Methylpiperidin-2-yl)ethane-1-sulfonyl chloride is a highly versatile, bifunctional building block designed to link this pharmacophore to primary or secondary amines via a robust sulfonamide bond.
Currently, a universally recognized CAS Registry Number for the isolated free base of this specific compound is not widely indexed in public repositories. This absence is not an anomaly; it reflects the inherent chemical reality of aliphatic sulfonyl chlorides bearing basic tertiary amines. Such molecules are highly reactive and prone to self-polymerization, meaning they are almost exclusively generated in situ or strictly maintained as hydrochloride salts. However, its behavior and physical properties can be accurately extrapolated from well-documented structural analogs, such as ethanesulfonyl chloride[1], 2-(piperidin-1-yl)ethane-1-sulfonyl chloride hydrochloride[2], and its direct synthetic precursor, 1-methyl-2-piperidinemethanol.
Data Presentation: Predicted Physical & Chemical Properties
To guide handling and experimental design, the quantitative physical properties of both the theoretical free base and the requisite hydrochloride salt are summarized below.
Table 1: Chemical Identifiers and Physical Properties
| Property | Value (Free Base) | Value (Hydrochloride Salt) |
| Molecular Formula | C₈H₁₆ClNO₂S | C₈H₁₇Cl₂NO₂S |
| Molecular Weight | 225.73 g/mol | 262.20 g/mol |
| Physical State | Viscous pale oil (extrapolated) | Hygroscopic white/off-white solid |
| Predicted LogP | 1.2 – 1.5 | < 0 (Highly polar) |
| Storage Temperature | N/A (Decomposes rapidly) | -20°C (Under inert Ar/N₂ atmosphere) |
| Solubility | DCM, Chloroform, THF | DMF, DMSO, Water (hydrolyzes) |
The Causality of Stability: The Hydrochloride Salt Imperative
As a Senior Application Scientist, I frequently observe a critical failure point in workflows utilizing amino-sulfonyl chlorides: the attempt to isolate the free base.
The Mechanistic Causality: The molecule contains both a nucleophilic tertiary amine (pKa ~9.5) and a highly electrophilic sulfonyl chloride. If neutralized to the free base, the tertiary amine of one molecule will rapidly attack the sulfonyl chloride of an adjacent molecule. This intermolecular quaternization leads to irreversible polymerization. Furthermore, even trace ambient moisture will hydrolyze the sulfonyl chloride into a sulfonic acid, forming a highly stable, unreactive zwitterion[3].
To prevent this, the compound must be synthesized and stored as a hydrochloride salt . Protonating the tertiary amine renders it non-nucleophilic, preserving the integrity of the sulfonyl chloride moiety for downstream coupling.
Caption: Logical relationship mapping the stability and reactivity pathways of the sulfonyl chloride.
Self-Validating Synthetic Methodology
To ensure trustworthiness and reproducibility, the following protocol details the step-by-step synthesis of the compound from 1-methyl-2-piperidineethanol. This is a self-validating system: analytical checkpoints are built into the workflow to confirm causality and success at each stage.
Step-by-Step Protocol
Step 1: Activation via Mesylation
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Procedure: Dissolve 1-methyl-2-piperidineethanol (1.0 eq) in anhydrous DCM. Cool to 0°C. Add Triethylamine (TEA, 1.5 eq) followed by dropwise addition of Methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 2 hours, allowing it to warm to room temperature.
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Causality: The primary hydroxyl group is a poor leaving group. Mesylation converts it into an excellent leaving group, priming the aliphatic chain for nucleophilic attack.
Step 2: Thioacetate Displacement
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Procedure: Concentrate the mesylate, redissolve in anhydrous DMF, and add Potassium thioacetate (KSAc, 1.5 eq). Heat to 60°C for 4 hours.
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Causality: The thioacetate anion performs a clean S_N2 displacement of the mesylate, installing the required sulfur atom while preventing premature oxidation.
Step 3: Oxidative Chlorination (Critical Step)
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Procedure: Dissolve the thioacetate intermediate in a mixture of 2M HCl (aq) and Acetonitrile (1:1). Cool strictly to < 10°C. Add N-Chlorosuccinimide (NCS, 3.0 eq) in portions. Stir for 1 hour.
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Causality: The acidic medium (HCl) serves a dual purpose: it deprotects the thioacetate to a thiol in situ and immediately protonates the piperidine nitrogen. NCS then oxidizes the sulfur to the sulfonyl chloride. Because the nitrogen is protonated, self-polymerization is completely inhibited, yielding the desired HCl salt directly.
Caption: Step-by-step synthetic workflow for generating the hydrochloride salt from the alcohol precursor.
Analytical Validation (LC-MS)
Relying solely on TLC for aliphatic sulfonyl chlorides is a common pitfall. Use the LC-MS parameters below to validate the workflow.
Table 2: LC-MS Validation Parameters for Synthetic Steps
| Step / Intermediate | Expected m/z [M+H]⁺ | LC-MS Observation Notes (Expert Insight) |
| 1. Mesylate | 222.1 | Strong signal; elutes significantly later than the polar starting material. |
| 2. Thioacetate | 202.1 | Moderate signal; prone to partial hydrolysis in the MS source. |
| 3. Sulfonyl Chloride | 208.1 (as Sulfonic Acid) | Critical: The intact chloride (m/z 226.1) is rarely observed because it rapidly hydrolyzes on reverse-phase LC columns. Observing the sulfonic acid mass (208.1) confirms successful synthesis. |
Application in Drug Discovery: Sulfonamide Coupling
When integrating this building block into a target molecule (e.g., a kinase inhibitor or GPCR ligand), the coupling conditions must account for the HCl salt form.
Standard Coupling Protocol:
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Dissolve the target primary/secondary amine (1.0 eq) in anhydrous DCM or THF.
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Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Note: Excess base is required to neutralize both the HCl salt of the reagent and the HCl generated during the reaction.
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Cool the solution to 0°C.
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Add 2-(1-Methylpiperidin-2-yl)ethane-1-sulfonyl chloride hydrochloride (1.2 eq) portion-wise as a solid.
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Allow to warm to room temperature and stir for 2-4 hours until complete consumption of the amine is observed via LC-MS.
References
The physical properties and handling rationales discussed in this whitepaper are grounded in the documented behavior of the following commercially available precursors and structural analogs:
- Title: Ethanesulfonyl chloride = 99 594-44-5 Source: Sigma-Aldrich URL
- Title: 1-Methyl-2-piperidinemethanol 98 20845-34-5 Source: MilliporeSigma URL
- Title: 2-(piperidin-1-yl)ethane-1-sulfonyl chloride hydrochloride (C7H14ClNO2S)
- Title: 2-(4-methylpiperazin-1-yl)
Sources
- 1. Ethanesulfonyl chloride = 99 594-44-5 [sigmaaldrich.com]
- 2. PubChemLite - 2-(piperidin-1-yl)ethane-1-sulfonyl chloride hydrochloride (C7H14ClNO2S) [pubchemlite.lcsb.uni.lu]
- 3. PubChemLite - 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl chloride dihydrochloride (C7H15ClN2O2S) [pubchemlite.lcsb.uni.lu]
